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Compound of Interest

Compound Name: [Benzyl(dimethyl)silyl]methanol

Cat. No.: B3053409 Get Quote

An In-depth Technical Guide to
[Benzyl(dimethyl)silyl]methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of [Benzyl(dimethyl)silyl]methanol, a silicon-containing organic compound of

interest in various research and development applications. Due to the limited availability of

experimental data in publicly accessible literature, this guide combines available information

with data from closely related compounds to offer a thorough profile.

Core Physical and Chemical Properties
[Benzyl(dimethyl)silyl]methanol, with the chemical formula C₁₀H₁₆OSi, is a derivative of

benzyl alcohol containing a dimethylsilyl group. While specific experimental data for this

compound is scarce, its properties can be estimated based on its structure and comparison

with analogous compounds.

Structure:

A 2D representation of the [Benzyl(dimethyl)silyl]methanol molecule.

Table 1: Physical and Chemical Properties of [Benzyl(dimethyl)silyl]methanol and Related

Compounds
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Property
[Benzyl(dimethyl)si
lyl]methanol

Benzyl(dimethyl)sil
ane

Benzyl Alcohol

Molecular Formula C₁₀H₁₆OSi C₉H₁₄Si C₇H₈O

Molecular Weight 180.32 g/mol 150.29 g/mol [1] 108.14 g/mol

Boiling Point Not available 69-71 °C / 15 mmHg 205 °C

Melting Point Not available Not available -15 °C

Density Not available 0.949 g/mL at 25 °C 1.044 g/cm³

Refractive Index Not available nD²⁰ 1.502 nD²⁰ 1.5396

Note: Data for Benzyl(dimethyl)silane and Benzyl Alcohol are provided for comparative

purposes. The properties of [Benzyl(dimethyl)silyl]methanol are expected to be influenced

by both the benzyl and the hydroxymethylsilyl moieties.

Synthesis and Reactivity
A detailed, peer-reviewed synthesis protocol specifically for [Benzyl(dimethyl)silyl]methanol
is not readily available in the surveyed literature. However, a plausible synthetic route can be

inferred from general organosilicon chemistry.

Proposed Synthesis Workflow
A potential method for the synthesis of [Benzyl(dimethyl)silyl]methanol involves the

hydrosilylation of paraformaldehyde with benzyl(dimethyl)silane, or the reaction of a benzyl

Grignard reagent with a suitable chlorosilyl precursor followed by hydroxymethylation.
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Figure 1. A proposed synthetic workflow for [Benzyl(dimethyl)silyl]methanol.

Chemical Reactivity and Stability
The chemical behavior of [Benzyl(dimethyl)silyl]methanol is dictated by the presence of the

hydroxyl group and the silicon-carbon bonds.

Hydroxyl Group Reactivity: The primary alcohol functionality allows for typical alcohol

reactions, such as esterification, etherification, and oxidation to the corresponding aldehyde

or carboxylic acid. Silyl ethers are common protecting groups for alcohols in organic

synthesis, suggesting that the hydroxyl group in [Benzyl(dimethyl)silyl]methanol can be

readily derivatized.[2][3]

Silicon-Carbon Bond Stability: The Si-C bonds are generally stable but can be cleaved under

certain conditions, for instance, with strong acids or bases, or by specific reagents like

fluoride ions. The stability of silyl ethers is a key aspect of their use as protecting groups,

with varying stability depending on the substituents on the silicon atom.

Experimental Protocols
While a specific protocol for [Benzyl(dimethyl)silyl]methanol is not available, a general

procedure for a related transformation, the deprotection of silyl ethers to yield an alcohol, is

presented below to illustrate a common reaction involving such compounds.
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General Protocol for the Deprotection of a tert-Butyldimethylsilyl (TBS) Ether:

Dissolution: Dissolve the TBS-protected alcohol in a suitable organic solvent such as

tetrahydrofuran (THF).

Reagent Addition: Add a solution of tetrabutylammonium fluoride (TBAF) in THF to the

reaction mixture.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) until the starting material is consumed.

Work-up: Quench the reaction with water and extract the product with an organic solvent

(e.g., ethyl acetate).

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel.

This protocol highlights a key reaction type that [Benzyl(dimethyl)silyl]methanol, as a silyl-

containing alcohol, could potentially undergo or be synthesized from.

Logical Relationships in Silyl Ether Chemistry
The use of silyl ethers as protecting groups in organic synthesis involves a logical sequence of

protection and deprotection steps. The choice of the specific silyl group and the reaction

conditions are critical for the success of a multi-step synthesis.
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Figure 2. Logical workflow of using silyl ethers as protecting groups.

Conclusion
[Benzyl(dimethyl)silyl]methanol is a compound for which detailed experimental data is not

extensively documented. However, by examining its structure and the properties of related

compounds, a reasonable profile of its physical and chemical characteristics can be

established. Its synthesis is likely achievable through standard organosilicon chemistry, and its

reactivity is expected to be dominated by its primary alcohol functionality. This guide provides a

foundational understanding for researchers and professionals working with or considering the

use of this and similar organosilicon compounds in their work. Further experimental
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investigation is warranted to fully elucidate the properties and potential applications of

[Benzyl(dimethyl)silyl]methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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